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Compound of Interest

Compound Name: PTG-0861

Cat. No.: B15581610

Get Quote

This document provides crucial safety and logistical information for the proper disposal of PTG-
0861, a selective histone deacetylase 6 (HDAC6) inhibitor used in research.[1] Adherence to

these procedural guidelines is essential to ensure personnel safety and regulatory compliance.

This guide is intended for researchers, scientists, and drug development professionals familiar

with laboratory safety and chemical handling protocols.

Understanding PTG-0861
PTG-0861 is a potent compound investigated for its therapeutic potential in hematological

cancers such as acute myeloid leukemia and multiple myeloma.[1][2] As an antineoplastic

agent, it is classified as a hazardous substance that may possess mutagenic, teratogenic, or

carcinogenic properties.[3] Therefore, all waste containing or contaminated with PTG-0861
must be handled and disposed of as hazardous chemical waste.

Quantitative Data Summary
The following table summarizes key quantitative data for PTG-0861 based on available

research.
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Parameter Value Cell Line/Condition Reference

HDAC6 IC₅₀ 5.92 nM In vitro assay [1][4]

Cellular HDAC6 EC₅₀ 0.59 µM ELISA [5]

MV4-11 IC₅₀ 1.85 µM
Cell Cytotoxicity

Assay
[1][4]

MM.1S IC₅₀ 1.9 µM
Cell Cytotoxicity

Assay
[1][4]

RPMI 8226 IC₅₀ 4.94 µM
Cell Cytotoxicity

Assay
[1][4]

Experimental Protocols Referenced
The data presented above were derived from standard in vitro and cell-based assays,

including:

Enzyme Inhibition Assay (IC₅₀ determination): Standard biochemical assays were utilized to

determine the concentration of PTG-0861 required to inhibit 50% of HDAC6 enzyme activity.

Cellular Target Engagement (EC₅₀ determination): Enzyme-Linked Immunosorbent Assay

(ELISA) was employed to measure the effective concentration of PTG-0861 required to

engage HDAC6 within a cellular environment.[5]

Cell Cytotoxicity Assay (IC₅₀ determination): Cancer cell lines were treated with varying

concentrations of PTG-0861 to determine the concentration that inhibits 50% of cell viability.

[1][4]

Apoptosis Analysis: Flow cytometry was used to quantify the percentage of apoptotic cells

following treatment with PTG-0861.[1][4]

Western Blot Analysis: This technique was used to detect the accumulation of acetylated α-

tubulin, a downstream marker of HDAC6 inhibition.[1][4]

Proper Disposal Procedures for PTG-0861
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The following step-by-step procedures are based on general guidelines for the disposal of

antineoplastic and cytotoxic drugs.[3] A specific Safety Data Sheet (SDS) for PTG-0861 should

be consulted if available.

1. Waste Segregation and Collection:

Separate Waste Streams: All PTG-0861 waste must be segregated from other laboratory

waste streams. Do not mix with biohazardous or regular trash.[3]

Designated Containers: Use clearly labeled, leak-proof hazardous waste containers. Special

black RCRA (Resource Conservation and Recovery Act) containers are often used for

chemotherapy waste.[3]

2. Types of PTG-0861 Waste and Disposal Methods:

Unused or Expired PTG-0861: This is considered bulk chemical waste. It should be disposed

of in its original container or a sealed, properly labeled hazardous waste container.

Contaminated Labware:

Sharps (needles, syringes, etc.): If a syringe contains any residual amount of PTG-0861, it

must be disposed of in a designated black bulk waste container, not a standard red sharps

container.[3] Empty syringes with no visible residue can be placed in a red sharps

container.[3]

Glassware and Plasticware (vials, pipettes, etc.): All glassware and plasticware

contaminated with PTG-0861 should be placed in a designated hazardous waste

container.

Contaminated Personal Protective Equipment (PPE):

Gloves, Gowns, and other disposable items: Contaminated disposable items should be

collected in a yellow "Trace" waste container for incineration.[3]

Spill Cleanup Materials: Any materials used to clean up a spill of PTG-0861 (e.g., absorbent

pads, wipes) must be disposed of as hazardous chemical waste.
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3. Labeling and Storage:

Proper Labeling: All waste containers must be labeled with a URI hazardous waste label or

equivalent, clearly identifying the contents as "Hazardous Waste: PTG-0861" and including

the date.[3]

Secure Storage: Store waste containers in a designated Satellite Accumulation Area (SAA)

that is secure and away from general laboratory traffic.

4. Waste Pickup and Final Disposal:

Request Pickup: When a waste container is full or no longer in use, submit a hazardous

waste pickup request to your institution's Environmental Health and Safety (EHS) office.[3]

Professional Disposal: Final disposal of PTG-0861 waste will be handled by a licensed

hazardous waste management company arranged by your EHS department.

Visual Workflow for PTG-0861 Disposal
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from working with PTG-0861.
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Caption: Decision workflow for proper segregation and disposal of PTG-0861 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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